1-Cycloheptyl-3-propan-2-ylurea

• IUPAC Name: 1-cycloheptyl-3-propan-2-ylurea
• InChI: InChI=1S/C11H22N2O/c1-9(2)12-11(14)13-10-7-5-3-4-6-8-10/h9-10H,3-8H2,1-2H3,(H2,12,13,14)
• InChI Key: YBWZSHCDHJKQJP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)NC1CCCCCC1
• Molecular Formula: C11H22N2O
• Molecular Weight: 198.31 g/mol

Description

1-Cycloheptyl-3-propan-2-ylurea, also known as CHU or Proheptatriene, is a chemical compound that has been studied extensively for its potential applications in scientific research. CHU is a cyclic urea derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers studying the mechanisms of action of various substances.

Mechanism of Action

The exact mechanism of action of 1-Cycloheptyl-3-propan-2-ylurea is not fully understood, but it is believed to work by binding to specific receptors or enzymes in the body. This binding can lead to a variety of biochemical and physiological effects, depending on the specific receptor or enzyme involved.
Biochemical and Physiological Effects
1-Cycloheptyl-3-propan-2-ylurea has been shown to have a variety of biochemical and physiological effects, including the ability to inhibit the activity of certain enzymes and receptors. It has also been shown to have anti-inflammatory and analgesic properties, making it a valuable tool for researchers studying these areas.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-Cycloheptyl-3-propan-2-ylurea in lab experiments is its ability to selectively target specific receptors or enzymes, allowing researchers to study the effects of these substances in a more controlled manner. However, 1-Cycloheptyl-3-propan-2-ylurea also has some limitations, including its relatively low solubility in water and its potential toxicity at high doses.

Future Directions

There are a number of potential future directions for research involving 1-Cycloheptyl-3-propan-2-ylurea. One area of interest is the development of new compounds based on the structure of 1-Cycloheptyl-3-propan-2-ylurea that may have even more potent biochemical and physiological effects. Another area of interest is the use of 1-Cycloheptyl-3-propan-2-ylurea as a tool for studying the mechanisms of action of various substances, including drugs and natural compounds. Overall, the potential applications of 1-Cycloheptyl-3-propan-2-ylurea in scientific research are vast, and further study is needed to fully understand its potential.

Synthesis Methods

1-Cycloheptyl-3-propan-2-ylurea can be synthesized using a variety of methods, including the reaction of cycloheptanone with propan-2-ylamine in the presence of a catalyst such as potassium hydroxide. The resulting product can then be purified using standard techniques such as column chromatography.

Scientific Research Applications

1-Cycloheptyl-3-propan-2-ylurea has been used extensively in scientific research as a tool for studying the mechanisms of action of various substances. It has been shown to have a variety of biochemical and physiological effects, including the ability to inhibit the activity of certain enzymes and receptors.